![molecular formula C19H21ClN4O3S B2568905 2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide CAS No. 1251621-30-3](/img/structure/B2568905.png)
2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C19H21ClN4O3S and its molecular weight is 420.91. The purity is usually 95%.
BenchChem offers high-quality 2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has demonstrated the synthesis of novel heterocyclic compounds by reacting various chemical precursors, which can lead to the development of compounds with antimicrobial, antifungal, and anticonvulsant activities. For example, Sayed et al. (2003) explored the reaction of specific acids with antipyrin to yield pyridazinone derivatives with antimicrobial and antifungal properties (Sayed et al., 2003). Similarly, Sharma et al. (2013) synthesized a series of compounds evaluated for anticonvulsant activity and muscle relaxant activity, showing significant potential compared to standard drugs (Sharma et al., 2013).
Antimicrobial and Antitumor Activities
The research also extends to the synthesis of compounds with potential antimicrobial and antitumor activities. Shah et al. (2001) synthesized imidazolinone derivatives evaluated for their antibacterial activity against various bacteria, indicating the importance of bulky lipophilic groups for enhanced activity (Shah et al., 2001). Another study by Mistry et al. (2009) involved the synthesis of thiazolidinone and acetidinone derivatives, showcasing their antimicrobial efficacy against a range of micro-organisms, underlining the potential of these compounds in treating infections (Mistry et al., 2009).
Role in Antioxidant and Anti-inflammatory Activities
Research also highlights the antioxidant and anti-inflammatory potentials of synthesized compounds. Hamama et al. (2013) reported on the synthesis of thiadiazole derivatives, evaluating their cytotoxicity and antioxidant activities, which revealed promising activities that could be harnessed for therapeutic purposes (Hamama et al., 2013).
properties
IUPAC Name |
2-[5-chloro-4-[2-(cyclopropylamino)-2-oxoethyl]sulfanyl-6-oxopyridazin-1-yl]-N-(2,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN4O3S/c1-11-3-6-14(12(2)7-11)23-16(25)9-24-19(27)18(20)15(8-21-24)28-10-17(26)22-13-4-5-13/h3,6-8,13H,4-5,9-10H2,1-2H3,(H,22,26)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPVROIFGWQQNQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C(=C(C=N2)SCC(=O)NC3CC3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.